Cas no 1706431-17-5 (methyl 2-amino-3-((4-methyl-4H-1,2,4-triazol-3-yl)thio)butanoate)

• Product Name: methyl 2-amino-3-((4-methyl-4H-1,2,4-triazol-3-yl)thio)butanoate
• CAS No: 1706431-17-5
• MF: C₈H₁₄N₄O₂S
• MW: 230.287359714508
• MDL: MFCD28126729
• CID: 5580285
• PubChem ID: 86263217
• Update Time: 2025-10-31

methyl 2-amino-3-((4-methyl-4H-1,2,4-triazol-3-yl)thio)butanoate Chemical and Physical Properties

Names and Identifiers

• methyl 2-amino-3-((4-methyl-4H-1,2,4-triazol-3-yl)thio)butanoate
• Butanoic acid, 2-amino-3-[(4-methyl-4H-1,2,4-triazol-3-yl)thio]-, methyl ester

• MDL： MFCD28126729
• Inchi： 1S/C8H14N4O2S/c1-5(6(9)7(13)14-3)15-8-11-10-4-12(8)2/h4-6H,9H2,1-3H3
• InChI Key： UMUQMYMMQWZNOL-UHFFFAOYSA-N
• SMILES： C(OC)(=O)C(N)C(SC1N(C)C=NN=1)C

Experimental Properties

• Density: 1.39±0.1 g/cm3(Predicted)
• Boiling Point: 387.0±52.0 °C(Predicted)
• pka: 5.36±0.33(Predicted)

Additional information on methyl 2-amino-3-((4-methyl-4H-1,2,4-triazol-3-yl)thio)butanoate

Methyl 2-Amino-3-((4-Methyl-4H-1,2,4-Triazol-3-yl)thio)butanoate: A Comprehensive Overview

Methyl 2-amino-3-((4-methyl-4H-1,2,4-triazol-3-yl)thio)butanoate (CAS No. 1706431-17-5) is a versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has shown promising potential in various applications, particularly in the development of novel therapeutic agents. This article aims to provide a detailed overview of methyl 2-amino-3-((4-methyl-4H-1,2,4-triazol-3-yl)thio)butanoate, including its chemical properties, synthesis methods, biological activities, and recent research advancements.

Chemical Properties: Methyl 2-amino-3-((4-methyl-4H-1,2,4-triazol-3-yl)thio)butanoate is a white crystalline solid with a molecular formula of C₉H₁₅N₅O₂S and a molecular weight of 257.30 g/mol. The compound exhibits good solubility in polar solvents such as dimethyl sulfoxide (DMSO) and ethanol. Its structural features include an amino group, a thioether linkage to a 1,2,4-triazole ring, and an ester functional group. These functional groups contribute to the compound's reactivity and biological activity.

Synthesis Methods: The synthesis of methyl 2-amino-3-((4-methyl-4H-1,2,4-triazol-3-yl)thio)butanoate has been extensively studied and optimized to improve yield and purity. One common synthetic route involves the reaction of 2-aminothiobutyric acid with methyl chloroformate to form the corresponding ester, followed by the coupling with 4-methyl-1,2,4-triazole. This method typically yields high-purity products with good yields. Recent advancements in green chemistry have also led to the development of more environmentally friendly synthetic methods using catalysts and solvents that minimize environmental impact.

Biological Activities: Methyl 2-amino-3-((4-methyl-4H-1,2,4-triazol-3-yl)thio)butanoate has been investigated for its potential therapeutic applications due to its unique structural features. Studies have shown that this compound exhibits significant anti-inflammatory and anti-cancer properties. In vitro assays have demonstrated that it can inhibit the proliferation of various cancer cell lines by inducing apoptosis and cell cycle arrest. Additionally, it has been found to possess potent anti-inflammatory effects by modulating the expression of pro-inflammatory cytokines such as TNF-alpha and IL-6.

Clinical Relevance: The potential clinical applications of methyl 2-amino-3-((4-methyl-4H-1,2,4-triazol-3-y l)thio)butanoate are currently being explored in preclinical studies. Early results suggest that this compound could be a promising candidate for the treatment of inflammatory diseases and certain types of cancer. Ongoing research is focused on optimizing its pharmacokinetic properties to enhance bioavailability and reduce potential side effects. Clinical trials are expected to provide further insights into its efficacy and safety profile.

Recent Research Advancements: Recent studies have delved into the mechanism of action of methyl 2-amino-3-( (4-methyl -4H -1 , 2 , 4 -tr iaz ol -3 -yl ) thi o ) but ano ate strong > at the molecular level. Researchers have identified key signaling pathways that are modulated by this compound, including the PI3K/AKT pathway in cancer cells and the NF-kB pathway in inflammatory conditions. These findings have not only enhanced our understanding of its biological activities but also opened up new avenues for drug development.

Safety Considerations: While methyl 2-amino -3 -( ( 4 -m ethyl -4 H -1 , 2 , 4 -tr iaz ol -3 -yl ) thi o ) but ano ate strong > shows promising therapeutic potential , it is important to conduct thorough safety evaluations before advancing it to clinical trials . Preclinical toxicity studies have indicated that this compound is generally well-tolerated at therapeutic doses . However , further investigations are needed to ensure its long-term safety and identify any potential adverse effects .

Conclusion: In conclusion , < strong > methyl 2 -amino -3 -( ( 4 -m ethyl -4 H -1 , 2 , 4 -tr iaz ol -3 -yl ) thi o ) but ano ate strong > ( CAS No . 1706431 -17 -5 ) is a promising compound with diverse biological activities . Its unique structural features make it an attractive candidate for the development of novel therapeutic agents . Ongoing research continues to uncover new insights into its mechanisms of action and potential clinical applications . As more data becomes available , it is likely that this compound will play an important role in advancing our understanding and treatment of various diseases .